Cas no 2341-48-2 (2,5-Dichlorobenzo[d]thiazole)

• Product Name: 2,5-Dichlorobenzo[d]thiazole
• CAS No: 2341-48-2
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• CID: 1083632
• PubChem ID: 13314816
• Update Time: 2025-04-20

2,5-Dichlorobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorobenzo[d]thiazole
• 2,5-Dichloro-1,3-benzothiazole
• [(morpholin-4-yl)thioxomethyl]benzamide
• 1-(3-oxapentamethylene)-3-benzoylthiourea
• CTK1J8205
• N-(morpholinothiocarbonyl)benzamide
• N-[(imidazol-1-yl)-methylcarbonyl]-N-methyl-p-phenylenediamine
• N-[(morpholin-4-yl)carbonothioyl]benzamide
• N-[(m-Trifluormethyl)-phenyl]-N'-[2-(o-aminophenyl)-aethyl]-piperazin
• N-< (m-Trifluormethyl)-phenyl> -N'-< 2-(o-aminophenyl)-aethyl> -piperazin
• DTXSID50536506
• 2341-48-2
• 2,5-dichloro-benzothiazole
• Benzothiazole,2,5-dichloro-(7ci,8ci,9ci)
• SCHEMBL780242
• Benzothiazole, 2,5-Dichloro- (7CI,8CI,9CI)
• DB-355273
• AB01965
• DB-010725
• BENZOTHIAZOLE, 2,5-DICHLORO-
• A819892
• CS-W019279
• EN300-179625
• SY030929
• 2941-48-2
• 2,5-DICHLOROBENZOTHIAZOLE
• J-507316
• MFCD00044024
• AKOS015919843
• AS-18268

• Inchi： 1S/C7H3Cl2NS/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H
• InChI Key： LHUHAARPMJISMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(S2)Cl

Computed Properties

• Exact Mass: 202.9363257g/mol
• Monoisotopic Mass: 202.9363257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų